Cas no 1005294-84-7 (4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 1005294-84-7
• MF: C₂₄H₂₆N₄O₄S
• MW: 466.552644252777
• CID: 6267785
• PubChem ID: 18567951
• Update Time: 2025-11-01

4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide
• 4-methoxy-N-[4-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• 1005294-84-7
• AKOS004951598
• F2202-0334
• 4-methoxy-N-(4-(2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide

• Inchi： 1S/C24H26N4O4S/c1-31-19-9-7-17(8-10-19)23(30)26-24-25-18(16-33-24)15-22(29)28-13-11-27(12-14-28)20-5-3-4-6-21(20)32-2/h3-10,16H,11-15H2,1-2H3,(H,25,26,30)
• InChI Key： PQCYSQOYEJHUIV-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)OC)=O)=NC(=C1)CC(N1CCN(C2C=CC=CC=2OC)CC1)=O

Computed Properties

• Exact Mass: 466.16747650g/mol
• Monoisotopic Mass: 466.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Additional information on 4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide

Comprehensive Analysis of 4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 1005294-84-7)

The compound 4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide, identified by its CAS No. 1005294-84-7, is a sophisticated organic molecule with significant potential in pharmaceutical research and development. This molecule features a unique combination of a thiazole ring, a piperazine moiety, and a benzamide group, making it a subject of interest for researchers exploring novel bioactive compounds. Its structural complexity and functional diversity align with current trends in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors.

In recent years, the scientific community has shown growing interest in piperazine derivatives due to their versatile pharmacological properties. The presence of a 2-methoxyphenyl group in this compound suggests potential interactions with serotonin or dopamine receptors, which are hot topics in neuroscience and mental health research. Additionally, the 4-methoxybenzamide moiety may contribute to enhanced metabolic stability, a critical factor in the development of next-generation therapeutics. Researchers are increasingly searching for terms like "piperazine-based drug design" and "thiazole derivatives in medicine," reflecting the relevance of this compound in contemporary studies.

The synthesis of CAS No. 1005294-84-7 involves multi-step organic reactions, including amide coupling and N-alkylation, which are widely discussed in synthetic chemistry forums. Its molecular weight and logP value indicate moderate lipophilicity, making it a candidate for blood-brain barrier penetration studies—a key area in neurodegenerative disease research. With the rise of AI-driven drug discovery, computational models are being used to predict the binding affinity of such compounds, further increasing their visibility in scientific databases.

From an industrial perspective, 4-methoxy-N-(4-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide is often explored for its potential as a lead compound in oncology and CNS disorders. The thiazole ring is known for its role in anticancer agents, while the piperazine scaffold is prevalent in antipsychotic medications. These attributes make it a frequent subject of patent applications and preclinical trials. Searches for "thiazole-based therapeutics" and "piperazine pharmacokinetics" highlight its interdisciplinary importance.

In conclusion, CAS No. 1005294-84-7 represents a compelling case study in modern medicinal chemistry. Its structural features and potential applications resonate with current trends in precision medicine and targeted therapy. As research continues to uncover its mechanisms of action, this compound may pave the way for innovative treatments in areas such as neuropharmacology and oncology, addressing some of the most pressing health challenges of our time.